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Compound of Interest

Compound Name: 2-Methoxy-5-(2-nitrovinyl)phenol

Cat. No.: B186240

An In-depth Technical Guide to the Safe Handling of 2-Methoxy-5-(2-nitrovinyl)phenol

Abstract

This technical guide provides a comprehensive framework for the safe handling, storage, and
disposal of 2-Methoxy-5-(2-nitrovinyl)phenol (CAS No: 39816-35-8). Intended for
researchers, chemists, and drug development professionals, this document synthesizes
available data on the compound and its structural analogs to establish robust safety protocols.
Given the limited direct toxicological data for this specific molecule, this guide employs a
precautionary principle, extrapolating from the known hazards of the (3-nitrostyrene and
nitrophenol chemical classes.[1] The protocols herein are designed to be self-validating
systems, emphasizing engineering controls, appropriate personal protective equipment (PPE),
and a thorough understanding of the compound's chemical reactivity to ensure personnel
safety and experimental integrity.

Section 1: Compound Profile and Hazard
Identification

2-Methoxy-5-(2-nitrovinyl)phenol is a nitrostyrene derivative utilized as an intermediate in
organic synthesis, particularly in the development of novel pharmaceutical agents.[1][2] Its
structure, featuring a reactive nitrovinyl group and a phenolic moiety, suggests a potential for
significant biological activity and chemical reactivity.[1][3][4]
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A critical review of publicly available safety literature reveals a significant lack of direct
toxicological studies for 2-Methoxy-5-(2-nitrovinyl)phenol.[1] Therefore, a conservative risk
assessment must be constructed by analogy to structurally related compounds. The primary
hazards are anticipated to stem from the general toxicity of 3-nitrostyrenes and the irritant
nature of substituted nitrophenols.[5][6][7]

1.1 Chemical and Physical Properties

Property Value Source

2-methoxy-5-[(E)-2-
IUPAC Name ) PubChem|[8]
nitroethenyl]phenol

CAS Number 39816-35-8 SRIRAMCHEM[2]
Molecular Formula CoHoNO4 PubChem|[8]
Molecular Weight 195.17 g/mol PubChem][8]
Yellow crystalline solid
Appearance o Inferred from analogs[9]
(anticipated)

1.2 Anticipated Hazard Profile

The hazard classification below is extrapolated from safety data for the [3-nitrostyrene class and
the precursor 2-Methoxy-5-nitrophenol.
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Justification /

Hazard Class Category GHS Statement
Source
o H302: Harmful if Based on 2-Methoxy-
Acute Toxicity, Oral Category 4 )
swallowed 5-nitrophenol[6][7]
Skin H315: Causes skin Based on 2-Methoxy-
) o Category 2 o )
Corrosion/Irritation irritation 5-nitrophenol[6][7]
Serious Eye H319: Causes serious  Based on 2-Methoxy-
i Category 2 N :
Damage/Irritation eye irritation 5-nitrophenol[6][7]
Specific Target Organ
o ] H335: May cause Based on 2-Methoxy-
Toxicity (Single Category 3 ) o )
respiratory irritation 5-nitrophenol[6][7]
Exposure)
Lachrymator: Some
nitrovinyl compounds
are known
lachrymators.[5]
Reactivity: The
electron-withdrawing
nitro group activates
the vinyl double bond
Additional for nucleophilic attack.

Unclassified Hazards

[5][10] Incompatible
with strong bases,
amines, thiols, and
strong oxidizing
agents.[5][10]
Carcinogenicity: Some
nitroalkenes are
suspected to be

carcinogenic.[5]

1.3 Risk Assessment Workflow

A systematic approach to risk assessment is mandatory before commencing any work with this

compound. The following workflow illustrates the essential decision-making process.
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Caption: Risk assessment workflow for handling 2-Methoxy-5-(2-nitrovinyl)phenol.
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Section 2: Engineering Controls & Personal
Protective Equipment (PPE)

The hierarchy of controls must be applied to mitigate risks. Engineering controls are the
primary line of defense, supplemented by a mandatory, multi-layered PPE protocol.

2.1 Engineering Controls

e Fume Hood: All manipulations of 2-Methoxy-5-(2-nitrovinyl)phenol, including weighing,
transfers, and reaction setups, must be performed inside a certified chemical fume hood to
prevent inhalation of airborne particulates and vapors.[11]

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and exhausted.

o Safety Equipment: An operational safety shower and eyewash station must be located in
immediate proximity to the workstation.[6][12]

2.2 Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory. Standard laboratory attire (long pants, closed-
toe shoes) is assumed.

o Hand Protection: Due to the lack of specific glove breakthrough time data, a conservative
approach is required.

o For Incidental Contact (Splash Protection): Heavy-duty nitrile gloves (minimum 8 mil
thickness) are required.[5]

o For Extended Contact or Immersion: Double-gloving, with a lighter nitrile glove as the
inner layer and a heavy-duty nitrile or neoprene glove as the outer layer, is strongly
recommended. Gloves must be inspected before use and changed immediately upon
contamination.[13]

e Eye and Face Protection:

o Chemical splash goggles meeting ANSI Z87.1 standards are mandatory at all times.[13]
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o Afull-face shield must be worn over the safety goggles during procedures with a
heightened risk of splashing or energetic reaction, such as when working with larger
guantities or during reaction quenching.[13][14]

e Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.[13] For
large-scale operations, a chemical-resistant apron is also recommended.

o Respiratory Protection: If there is a risk of generating aerosols or dusts that cannot be
contained by a fume hood, respiratory protection is required. A NIOSH-approved N95 dust
mask is the minimum requirement for handling fine powders.[13]

Base Layer Body Protection Hand Protection Eye/Face Protection Respiratory
Long Pants, Flame-Resistant Double Nitrile T Goggles & N95 Respirator
Closed-toe Shoes Lab Coat Gloves Face Shield (as needed)

Click to download full resolution via product page

Caption: Multi-layered PPE protocol for maximum protection.

Section 3: Safe Handling, Storage, and Disposal

3.1 Handling Procedures
o Work Area: Designate a specific area within the fume hood for handling this compound.

» Dispensing: When weighing the solid, use a spatula and exercise care to avoid creating dust.
Tare a container on the balance, transfer the container to the fume hood, add the compound,
and then return to the balance for weighing.

e Solution Preparation: Add solvents to the solid slowly to avoid splashing.

o Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[6] Do not eat, drink, or smoke in the laboratory.

3.2 Storage

Proper storage is critical to maintain the compound's integrity and ensure safety.
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Parameter Recommendation Rationale /| Source
] Prevents contamination and
_ Tightly sealed, clearly labeled ] ] )
Container degradation from light and air.
amber glass bottle.
[10]
) A cool, dry, and well-ventilated General best practice for
Location _ _ _
chemical cabinet. chemical storage.[6]
] Store in a locked cabinet or an  Prevents unauthorized access
Security

area with controlled access.

to a hazardous substance.[6]

Incompatibilities

Segregate from strong bases,
strong oxidizing agents,
amines, and other

nucleophiles.

The nitrovinyl group is
susceptible to nucleophilic
attack (Michael addition).[5]
[10]

3.3 Disposal

o All waste materials containing 2-Methoxy-5-(2-nitrovinyl)phenol, including contaminated

consumables (gloves, wipes, pipette tips) and residual chemical, must be treated as

hazardous waste.[6]

o Collect waste in a dedicated, clearly labeled, and sealed hazardous waste container.

¢ Do not mix this waste stream with other chemical wastes.

e Disposal must be carried out through an approved waste disposal contractor, in strict

accordance with all local, state, and federal regulations.[6]

Section 4: lllustrative Synthesis & Purification

Workflow

To provide context for handling, this section outlines a plausible synthesis of 2-Methoxy-5-(2-

nitrovinyl)phenol. This protocol is adapted from the well-established Henry reaction (nitroaldol

condensation) used for its structural isomer.[9] The proposed starting materials are 3-hydroxy-

4-methoxybenzaldehyde (isovanillin) and nitromethane.
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4.1 Experimental Protocol: Synthesis

o Materials:

o

[¢]

[e]

o

[¢]

[¢]

3-hydroxy-4-methoxybenzaldehyde (isovanillin)
Nitromethane

Methanol

n-Butylamine (catalyst)

0.1 M Hydrochloric acid (HCI)

Deionized water

e Procedure:

Reaction Setup: In a suitable flask inside a fume hood, dissolve 10 g of isovanillin in ~15
mL of methanol with stirring.

Reagent Addition: To this solution, add 3.4 mL of nitromethane, followed by 0.5 g of n-
butylamine catalyst. The solution will change color.

Reaction: Cap the vessel and allow it to stand at ambient temperature. The reaction
progress should be monitored (e.g., by TLC). The mixture may solidify over several hours.

Workup: Break up the solid mass. Add a small amount of methanol (~5 mL) to create a
slurry. Filter the crude product using a Buchner funnel under vacuum.

Acid Wash: Wash the collected solid on the filter with approximately 100 mL of 0.1 M HCI.
This neutralizes the catalyst and protonates the phenoxide, often resulting in a color
change to bright yellow.[9]

Final Wash: Wash the solid with deionized water to remove residual acid and salts. Allow
the solid to air-dry on the filter.

4.2 Experimental Protocol: Purification by Recrystallization
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» Solvent Selection: Hot methanol or ethanol are often effective for recrystallizing phenolic
compounds.[9][11] The ideal solvent dissolves the compound when hot but not when cold.

e Procedure:

o Dissolution: Place the crude, dry solid in an Erlenmeyer flask. Add a minimal amount of
hot methanol while stirring and heating on a hot plate until the solid just dissolves.

o Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room
temperature. Pure crystals should begin to form.

o Chilling: To maximize yield, place the flask in an ice bath for 20-30 minutes.
o lIsolation: Collect the purified crystals by vacuum filtration.

o Drying: Wash the crystals with a small amount of ice-cold methanol and dry them under
vacuum.
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Caption: Illustrative workflow for the synthesis and purification of 2-Methoxy-5-(2-

nitrovinyl)phenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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